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Compound of Interest

Compound Name: 2-Ethoxytetrahydrofuran

Cat. No.: B085397 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 2-Ethoxytetrahydrofuran is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize risks and ensure a safe laboratory environment.

Chemical Properties and Hazards
2-Ethoxytetrahydrofuran is a flammable liquid that requires careful handling to prevent

ignition and exposure.[1][2] It is classified as a flammable liquid and may cause skin and eye

irritation.[3]
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Property Value

CAS Number 13436-46-9[1][4]

Molecular Formula C6H12O2[4]

Molecular Weight 116.16 g/mol [1]

Boiling Point 170-172 °C[1][5]

Density 0.908 g/mL at 25 °C[1][5]

Flash Point 16 °C (60.8 °F) - closed cup[1]

GHS Pictogram GHS02 (Flammable)[1]

Hazard Statements H225: Highly flammable liquid and vapor[1]

Precautionary Statements P210, P233, P240, P241, P242, P243[1]

Personal Protective Equipment (PPE)
The following PPE is essential to ensure the safety of personnel handling 2-
Ethoxytetrahydrofuran.
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PPE Category
Specific
Recommendations

Rationale

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[3][6]

Protects against chemical

splashes and vapors.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene are

suitable).[2][7][8] Impervious

clothing or a lab coat.[3]

Prevents skin contact, which

can cause irritation.[3]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[6] If ventilation is inadequate,

a NIOSH-approved respirator

with an appropriate organic

vapor cartridge (e.g., type

ABEK) should be used.[1]

Minimizes inhalation of

potentially harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for minimizing the risks associated with 2-
Ethoxytetrahydrofuran.

1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible.[3]

Remove all potential ignition sources from the work area, including open flames, hot plates,

and spark-producing equipment.[9]

Ground and bond all containers and receiving equipment to prevent static discharge.[2]

2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.
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Inspect gloves for any signs of damage or degradation before use.[6]

3. Chemical Handling:

Conduct all transfers and manipulations of 2-Ethoxytetrahydrofuran within a chemical fume

hood.

Use only non-sparking tools.[2]

Keep containers tightly closed when not in use to minimize vapor release.[2]

4. Post-Handling:

After handling, wash hands thoroughly with soap and water.

Clean the work area to remove any potential contamination.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Disposal Plan: Waste Management and
Decontamination
Proper disposal of 2-Ethoxytetrahydrofuran and associated contaminated materials is critical

to prevent environmental contamination and ensure safety.

1. Waste Collection:

Collect all waste containing 2-Ethoxytetrahydrofuran, including contaminated absorbents

and PPE, in a designated, properly labeled, and sealed hazardous waste container.[6][10]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Labeling and Storage:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "2-Ethoxytetrahydrofuran".[11]
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Store the sealed waste container in a designated satellite accumulation area that is cool, dry,

and well-ventilated, away from incompatible materials.[6]

3. Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[12] Do

not attempt to dispose of this chemical down the drain or in regular trash.[10]

Emergency Procedures: Spill and Exposure
Management
In the event of a spill or personnel exposure, immediate and appropriate action is necessary.

Spill Cleanup Protocol
For a small spill (<100 mL):

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

PPE: Don the appropriate PPE, including respiratory protection if vapors are significant.

Contain and Absorb: Cover the spill with an inert, non-combustible absorbent material such

as vermiculite, sand, or a commercial spill pillow.[1][13]

Collect: Using non-sparking tools, carefully scoop the absorbed material into a sealable

hazardous waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

isopropanol), followed by soap and water.

Dispose: Collect all contaminated cleaning materials in the hazardous waste container. Seal,

label, and arrange for disposal through your EHS office.

For a large spill (>100 mL):

Evacuate Immediately: Evacuate the laboratory and close the doors.
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Alert Authorities: Activate the fire alarm and notify your institution's emergency response

team and EHS office from a safe location.

Do Not Attempt to Clean: Do not attempt to clean up a large spill unless you are trained and

equipped to do so.

Personnel Exposure Protocol
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[13] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes.[13] Seek medical attention if irritation develops or

persists.

Inhalation: Move the affected person to fresh air immediately.[13] If breathing is difficult or

stops, provide artificial respiration and seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water and seek immediate

medical attention.

Visual Guides
To further clarify the procedural workflows, the following diagrams illustrate the key decision-

making processes for handling 2-Ethoxytetrahydrofuran safely.
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Caption: Workflow for the safe handling of 2-Ethoxytetrahydrofuran.
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Caption: Decision tree for responding to a 2-Ethoxytetrahydrofuran spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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